Cas no 1797632-91-7 (2-(cyclopentylsulfanyl)-1-[3-(2-methylpropanesulfonyl)azetidin-1-yl]ethan-1-one)

• Product Name: 2-(cyclopentylsulfanyl)-1-[3-(2-methylpropanesulfonyl)azetidin-1-yl]ethan-1-one
• CAS No: 1797632-91-7
• MF: C₁₄H₂₅NO₃S₂
• MW: 319.483201742172
• CID: 5371796
• Update Time: 2025-05-23

2-(cyclopentylsulfanyl)-1-[3-(2-methylpropanesulfonyl)azetidin-1-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(Cyclopentylthio)-1-[3-[(2-methylpropyl)sulfonyl]-1-azetidinyl]ethanone
• 2-(cyclopentylsulfanyl)-1-[3-(2-methylpropanesulfonyl)azetidin-1-yl]ethan-1-one

• Inchi： 1S/C14H25NO3S2/c1-11(2)10-20(17,18)13-7-15(8-13)14(16)9-19-12-5-3-4-6-12/h11-13H,3-10H2,1-2H3
• InChI Key： BQVJCNMCAHMQIM-UHFFFAOYSA-N
• SMILES： C(=O)(N1CC(S(CC(C)C)(=O)=O)C1)CSC1CCCC1

Experimental Properties

• Density: 1.22±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 531.3±50.0 °C(Predicted)
• pka: -3.63±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfones

Additional information on 2-(cyclopentylsulfanyl)-1-[3-(2-methylpropanesulfonyl)azetidin-1-yl]ethan-1-one

Comprehensive Overview of 2-(cyclopentylsulfanyl)-1-[3-(2-methylpropanesulfonyl)azetidin-1-yl]ethan-1-one (CAS No. 1797632-91-7)

The compound 2-(cyclopentylsulfanyl)-1-[3-(2-methylpropanesulfonyl)azetidin-1-yl]ethan-1-one (CAS No. 1797632-91-7) is a highly specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclopentylsulfanyl moiety and a 2-methylpropanesulfonyl group attached to an azetidine ring, makes it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its potential applications in modulating enzyme activity and targeting specific biological pathways.

In recent years, the demand for novel sulfonyl-containing compounds has surged, driven by their versatility in medicinal chemistry. The presence of the sulfonyl group in 1797632-91-7 enhances its binding affinity to proteins, making it a candidate for designing inhibitors of disease-related enzymes. This aligns with current trends in precision medicine, where targeted therapies are prioritized. Additionally, the azetidine ring contributes to improved metabolic stability, a key factor in optimizing drug candidates for clinical use.

From a synthetic chemistry perspective, 2-(cyclopentylsulfanyl)-1-[3-(2-methylpropanesulfonyl)azetidin-1-yl]ethan-1-one exemplifies modern strategies for incorporating heterocyclic scaffolds into bioactive molecules. Its synthesis often involves multi-step reactions, including nucleophilic substitutions and sulfonylation, which are topics of high interest in organic chemistry forums and academic publications. Researchers frequently search for efficient synthetic routes to such compounds, reflecting the growing emphasis on sustainable and scalable methodologies.

The compound's physicochemical properties, such as solubility and lipophilicity, are critical for its application in drug formulation. Computational studies on 1797632-91-7 suggest favorable drug-like characteristics, including moderate LogP values and hydrogen bonding capacity. These attributes are frequently discussed in Q&A platforms like ResearchGate, where scientists seek insights into optimizing lead compounds for preclinical development.

Beyond pharmaceuticals, 2-(cyclopentylsulfanyl)-1-[3-(2-methylpropanesulfonyl)azetidin-1-yl]ethan-1-one may find utility in material science. Its sulfonyl-azetidine hybrid structure could contribute to designing advanced polymers or catalysts, a niche yet emerging area in green chemistry. This interdisciplinary potential makes it a recurring keyword in patent databases and innovation-driven research proposals.

In summary, CAS No. 1797632-91-7 represents a compelling case study in contemporary chemical research, bridging gaps between synthetic challenges and therapeutic opportunities. Its structural motifs resonate with current scientific priorities, including fragment-based drug design and molecular diversity exploration. As such, this compound continues to attract attention across academic and industrial R&D sectors.